Cas no 437604-16-5 (Benzyl 3-iodobenzoate)

• Product Name: Benzyl 3-iodobenzoate
• CAS No: 437604-16-5
• MF: C₁₄H₁₁IO₂
• MW: 338.140416383743
• CID: 2690047
• PubChem ID: 22254461
• Update Time: 2025-07-30

Benzyl 3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-iodobenzoate
• Benzoic acid, 3-iodo-, phenylmethyl ester
• DB-218094
• benzyl 3-iodo-benzoate
• KKLZKXHASXBOIL-UHFFFAOYSA-N
• 437604-16-5
• 3-Iodo-benzoic acid benzyl ester
• Benzyl3-iodobenzoate
• phenylmethyl 3-iodobenzoate
• A1-23671
• H29103
• DTXSID70623942
• SCHEMBL40187
• Benzyl 3-iodobenzoate

• Inchi： 1S/C14H11IO2/c15-13-8-4-7-12(9-13)14(16)17-10-11-5-2-1-3-6-11/h1-9H,10H2
• InChI Key： KKLZKXHASXBOIL-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 337.98038Da
• Monoisotopic Mass: 337.98038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų

Additional information on Benzyl 3-iodobenzoate

Benzyl 3-iodobenzoate: An Overview of a Versatile Compound (CAS No. 437604-16-5)

Benzyl 3-iodobenzoate (CAS No. 437604-16-5) is a valuable compound in the field of organic chemistry and pharmaceutical research. This iodinated benzoate derivative has garnered significant attention due to its unique chemical properties and potential applications in various scientific and industrial domains. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, and recent advancements in the research and application of benzyl 3-iodobenzoate.

The chemical structure of benzyl 3-iodobenzoate is characterized by an iodine atom at the para position of the benzene ring, which is esterified with a benzyl alcohol group. This specific arrangement imparts distinct reactivity and stability to the compound, making it a versatile building block in synthetic chemistry. The presence of the iodine atom also provides a handle for further functionalization through various chemical transformations, such as cross-coupling reactions.

The synthesis of benzyl 3-iodobenzoate can be achieved through several well-established methods. One common approach involves the esterification of 3-iodobenzoic acid with benzyl alcohol using a coupling agent such as dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC). Another method involves the reaction of 3-iodobenzoyl chloride with benzyl alcohol under mild conditions. These synthetic routes are well-documented in the literature and have been optimized for high yields and purity.

In recent years, benzyl 3-iodobenzoate has found applications in various areas of scientific research. One notable area is its use as a starting material in the synthesis of complex organic molecules, particularly those with biological activity. For instance, a study published in the Journal of Organic Chemistry demonstrated the utility of benzyl 3-iodobenzoate in the synthesis of novel antitumor agents. The iodine moiety in the compound facilitates palladium-catalyzed cross-coupling reactions, enabling the construction of diverse molecular scaffolds with potential therapeutic applications.

Beyond its role in organic synthesis, benzyl 3-iodobenzoate has also been explored for its potential in materials science. Research conducted at the University of California, Berkeley, investigated the use of benzyl 3-iodobenzoate as a precursor for the preparation of functional polymers. The iodine group serves as a reactive site for polymerization reactions, leading to the formation of polymers with tailored properties for applications in electronics and biotechnology.

In addition to its synthetic and material science applications, benzyl 3-iodobenzoate has shown promise in pharmaceutical research. A study published in the Journal of Medicinal Chemistry highlighted the use of benzyl 3-iodobenzoate as a key intermediate in the development of new drugs targeting specific enzymes involved in disease pathways. The ability to introduce functional groups through the iodine handle allows for fine-tuning of pharmacological properties, enhancing drug efficacy and selectivity.

The safety and environmental impact of benzyl 3-iodobenzoate have also been evaluated. Studies have shown that while handling this compound requires standard laboratory precautions due to its reactivity, it does not pose significant environmental hazards when used responsibly. Proper disposal methods and adherence to regulatory guidelines ensure that its use remains safe and sustainable.

In conclusion, Benzyl 3-iodobenzoate (CAS No. 437604-16-5) is a multifaceted compound with a wide range of applications in organic synthesis, materials science, and pharmaceutical research. Its unique chemical structure and reactivity make it an indispensable tool for scientists and researchers working on innovative projects across various disciplines. As ongoing research continues to uncover new possibilities, the importance of benzyl 3-iodobenzoate is likely to grow, solidifying its position as a key player in modern chemistry.